Cas no 1226211-11-5 (1-2-(2-methoxy-5-methylphenyl)ethylpiperazine)

• Product Name: 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine
• CAS No: 1226211-11-5
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6542444
• PubChem ID: 82083196
• Update Time: 2025-07-22

1-2-(2-methoxy-5-methylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine
• Piperazine, 1-[2-(2-methoxy-5-methylphenyl)ethyl]-

• Inchi： 1S/C14H22N2O/c1-12-3-4-14(17-2)13(11-12)5-8-16-9-6-15-7-10-16/h3-4,11,15H,5-10H2,1-2H3
• InChI Key： NKGGMGDLAXLERV-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC(C)=CC=C2OC)CCNCC1

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 346.3±37.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine

Introduction to 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine (CAS No: 1226211-11-5)

1-2-(2-methoxy-5-methylphenyl)ethylpiperazine, identified by its CAS number 1226211-11-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group at the 2-position and a methyl group at the 5-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine have been subjects of extensive research due to its promising pharmacological profile. Piperazine derivatives are known for their ability to interact with various biological targets, including neurotransmitter receptors and enzymes. This compound, in particular, has been investigated for its potential role in modulating central nervous system (CNS) functions. The methoxy and methyl substituents on the phenyl ring enhance its lipophilicity, which is a critical factor in determining its ability to cross the blood-brain barrier, thereby influencing its efficacy as a CNS drug.

Recent studies have highlighted the importance of 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine in the development of novel therapeutic agents. Researchers have been exploring its potential applications in treating neurological disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). The compound's ability to interact with serotonin receptors has been particularly noteworthy. Serotonin is a key neurotransmitter involved in regulating mood and behavior, and modulating its receptor activity can have significant therapeutic implications.

In addition to its CNS-related applications, 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine has also been studied for its potential anti-inflammatory properties. Inflammation is a common underlying mechanism in various diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's structural similarity to known anti-inflammatory agents suggests that it may exhibit similar effects. Preliminary in vitro studies have shown that this compound can inhibit the activity of certain inflammatory enzymes, indicating its potential as a lead compound for further development.

The pharmacokinetic properties of 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Studies have indicated that this compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting that it could be suitable for once-daily dosing regimens. Furthermore, its metabolic pathways have been characterized, providing valuable insights into potential drug-drug interactions and side effects.

The synthetic routes for preparing 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine have also been optimized to ensure high yield and purity. Various synthetic strategies have been employed, including nucleophilic substitution reactions and condensation reactions. These methods have been refined over time to improve efficiency and reduce byproduct formation. The availability of scalable synthetic routes is essential for both preclinical and clinical development purposes.

The safety profile of 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine has been evaluated through comprehensive toxicological studies. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations. The results from these studies have generally indicated that the compound is well-tolerated at therapeutic doses, although some mild side effects have been observed at higher concentrations. These side effects are being further investigated to better understand their mechanisms and potential mitigation strategies.

The future directions for research on 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine are promising. Ongoing studies aim to explore its mechanisms of action in greater detail and to identify new therapeutic applications. Additionally, efforts are being made to develop derivatives of this compound that may exhibit enhanced efficacy or reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate these developments.

In conclusion, 1-2-(2-methoxy-5-methylphenyl)ethylpiperazine (CAS No: 1226211-11-5) is a versatile compound with significant potential in the field of pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further development. With continued research and optimization, this compound may play a crucial role in addressing various neurological and inflammatory disorders.